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Compound of Interest

Compound Name: 5-Hydroxy isatoic anhydride

Cat. No.: B174216 Get Quote

Essential Safety and Handling Guide for 5-Hydroxy
Isatoic Anhydride
This guide provides critical safety and logistical information for the handling and disposal of 5-
Hydroxy isatoic anhydride, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is essential for ensuring a safe laboratory

environment.

Hazard Identification and Summary
5-Hydroxy isatoic anhydride is a chemical compound that requires careful handling due to its

potential hazards. Based on data for the closely related compound, isatoic anhydride, it is

classified as causing serious eye irritation and may cause an allergic skin reaction.[1][2]

Table 1: GHS Hazard Classifications

Hazard Class Hazard Statement

Eye Irritation (Category 2) Causes serious eye irritation.[1][2]

Skin Sensitization (Category 1) May cause an allergic skin reaction.[1][2]
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All operations involving 5-Hydroxy isatoic anhydride must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood to minimize inhalation exposure.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 5-Hydroxy isatoic
anhydride.

Table 2: Personal Protective Equipment (PPE) Requirements

Protection Area Required Equipment Standard/Specification

Eye/Face

Safety glasses with side

shields or tightly fitting safety

goggles. A face shield is

recommended when there is a

potential for splashing.[4]

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[5]

Hand

Chemical-resistant, impervious

gloves (e.g., Nitrile, Neoprene).

[4] Gloves must be inspected

prior to use and disposed of

properly after handling.[1]

Body

Laboratory coat. A chemical-

resistant apron is

recommended for larger

quantities or when splashing is

likely.[3]

Footwear
Closed-toe shoes are required

in all laboratory settings.[3]

Respiratory

All handling should be

conducted in a chemical fume

hood. If a fume hood is not

available or if significant dust is

generated, a NIOSH-approved

respirator should be used.[3][6]
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Handling Procedures
Preparation: Ensure an eyewash station and safety shower are accessible.[5]

Weighing and Transferring: Conduct all manipulations that may generate dust within a

chemical fume hood to prevent inhalation.[1] Avoid the formation of dust and aerosols.[1]

Solution Preparation: When dissolving, add the 5-Hydroxy isatoic anhydride to the solvent

slowly to prevent splashing.[3]

Post-Handling: Wash hands thoroughly with soap and water after handling, even if gloves

were worn.[1][3] Contaminated work clothing should not be allowed out of the workplace.[5]

Storage
Store 5-Hydroxy isatoic anhydride in a tightly closed container in a cool, dry, and well-

ventilated area.[7][8] It should be kept away from incompatible materials such as strong

oxidizing agents, strong acids, strong bases, and moisture.[5][7][8]

Disposal Plan
Proper disposal of 5-Hydroxy isatoic anhydride and its containers is crucial to prevent

environmental contamination and ensure safety.

Waste Collection: Collect all solid and liquid waste containing 5-Hydroxy isatoic anhydride
in a designated, labeled, and sealed hazardous waste container.[3]

Disposal Method: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[9] Do not discharge to

sewer systems.[9]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[9]

Regulatory Compliance: All disposal activities must be in accordance with federal, state, and

local requirements.[2][10]

Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC122481000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_874448336_ISATOICANHYDRIDE-CASNO-118-48-9-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_874448336_ISATOICANHYDRIDE-CASNO-118-48-9-MSDS.pdf
https://www.benchchem.com/product/b174216?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hydroxy_PEG5_acid.pdf
https://www.cdhfinechemical.com/images/product/msds/37_874448336_ISATOICANHYDRIDE-CASNO-118-48-9-MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hydroxy_PEG5_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC122481000&countryCode=US&language=en
https://www.benchchem.com/product/b174216?utm_src=pdf-body
https://www.pharmacopeia.in/IsatoicanhydrideSDS.html
https://mallakchemicals.com/chemical-pharma-intermediate/isatoic-anhydride-c8h5no3-cas-no-118-48-9.html
https://www.fishersci.com/store/msds?partNumber=AC122481000&countryCode=US&language=en
https://www.pharmacopeia.in/IsatoicanhydrideSDS.html
https://mallakchemicals.com/chemical-pharma-intermediate/isatoic-anhydride-c8h5no3-cas-no-118-48-9.html
https://www.benchchem.com/product/b174216?utm_src=pdf-body
https://www.benchchem.com/product/b174216?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hydroxy_PEG5_acid.pdf
https://www.echemi.com/sds/4h-31-benzoxazine-241h-dione-pid_Seven2497.html
https://www.echemi.com/sds/4h-31-benzoxazine-241h-dione-pid_Seven2497.html
https://www.echemi.com/sds/4h-31-benzoxazine-241h-dione-pid_Seven2497.html
https://mubychem.com/MSDS/IsatoicAnhydrideMSDS.htm
https://pcmenergy.com/muby/MSDS/IsatoicAnhydrideMSDS.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate and appropriate action is necessary in the event of an accidental exposure or spill.

Table 3: Emergency First-Aid Procedures

Exposure Route Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes and

remove contaminated clothing.[7] Seek medical

attention.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Seek immediate

medical attention.[7]

Inhalation

Move the affected person to fresh air. If they are

not breathing, provide artificial respiration.[7]

Seek medical attention.[7]

Ingestion
Do not induce vomiting. Rinse the mouth with

water.[3] Seek immediate medical attention.[3]

Spill Response
Small Spills: Evacuate the area. Trained personnel wearing appropriate PPE can clean up

small spills. Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

sealed container for disposal.[3][7]

Large Spills: For large spills, contact your institution's Environmental Health and Safety

(EHS) department immediately.[3]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow of the safe handling and disposal process for

5-Hydroxy isatoic anhydride.
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Caption: Workflow for the safe handling and disposal of 5-Hydroxy isatoic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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